Cas no 851810-88-3 (2-methyl-5-(3-methylpiperidin-1-yl)(4-nitrophenyl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 2-methyl-5-(3-methylpiperidin-1-yl)(4-nitrophenyl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 851810-88-3
• MF: C₁₈H₂₁N₅O₃S
• MW: 387.456042051315
• CID: 6057194
• PubChem ID: 4278478
• Update Time: 2025-07-23

2-methyl-5-(3-methylpiperidin-1-yl)(4-nitrophenyl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-5-(3-methylpiperidin-1-yl)(4-nitrophenyl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 2-methyl-5-[(3-methyl-1-piperidinyl)(4-nitrophenyl)methyl]-
• 2-methyl-5-((3-methylpiperidin-1-yl)(4-nitrophenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol
• AKOS024589750
• 2-methyl-5-[(3-methylpiperidin-1-yl)-(4-nitrophenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• F0631-0272
• 851810-88-3
• SR-01000127719-1
• 2-methyl-5-[(3-methylpiperidin-1-yl)(4-nitrophenyl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• SR-01000127719

• Inchi： 1S/C18H21N5O3S/c1-11-4-3-9-21(10-11)15(13-5-7-14(8-6-13)23(25)26)16-17(24)22-18(27-16)19-12(2)20-22/h5-8,11,15,24H,3-4,9-10H2,1-2H3
• InChI Key： ZEIJEQYZXPMRKI-UHFFFAOYSA-N
• SMILES： N1=C(C)N=C2SC(C(N3CCCC(C)C3)C3=CC=C([N+]([O-])=O)C=C3)=C(O)N12

Computed Properties

• Exact Mass: 387.13651072g/mol
• Monoisotopic Mass: 387.13651072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• pka: 0.62±0.53(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-methyl-5-(3-methylpiperidin-1-yl)(4-nitrophenyl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Comprehensive Analysis of 2-methyl-5-(3-methylpiperidin-1-yl)(4-nitrophenyl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 851810-88-3): Properties, Applications, and Research Insights

The compound 2-methyl-5-(3-methylpiperidin-1-yl)(4-nitrophenyl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 851810-88-3) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique combination of a triazolothiazole core, methylpiperidinyl moiety, and nitrophenyl group makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with multiple biological targets.

Recent studies have highlighted the growing demand for nitrogen-containing heterocycles like 1,2,4-triazolo[3,2-b][1,3]thiazole derivatives in drug discovery. The presence of both methylpiperidine and nitrophenyl groups in this compound enhances its lipophilicity and binding affinity, making it valuable for central nervous system (CNS) drug development. This aligns with current trends in addressing neurological disorders, a hot topic in medical research.

The synthesis of CAS 851810-88-3 typically involves multi-step reactions, including cyclization and substitution processes. Analytical techniques such as HPLC, NMR, and mass spectrometry are crucial for characterizing its purity and structure. Its molecular weight of 385.45 g/mol and moderate solubility profile make it suitable for formulation studies, another area of growing interest in pharmaceutical sciences.

From an industrial perspective, this compound's thermal stability and photochemical properties are being investigated for potential applications in specialty chemicals. The nitro group offers opportunities for further chemical modifications, which is particularly relevant in the context of green chemistry and sustainable synthesis - topics frequently searched in academic and industrial databases.

Ongoing research explores the structure-activity relationship (SAR) of 2-methyl-5-(3-methylpiperidin-1-yl)(4-nitrophenyl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol, with computational chemistry playing an increasingly important role. Molecular docking studies suggest potential interactions with various enzyme targets, making it a subject of interest in computer-aided drug design (CADD) - a rapidly growing field combining AI and chemistry.

The compound's crystallographic data and polymorphic forms are also under investigation, as these properties significantly impact bioavailability and manufacturing processes. This aspect connects with current industry concerns about drug formulation optimization and intellectual property protection for novel chemical entities.

Environmental fate studies of CAS 851810-88-3 are emerging, addressing modern concerns about chemical sustainability. Its biodegradation pathways and ecotoxicological profile are being evaluated to meet stringent regulatory requirements, reflecting the pharmaceutical industry's shift toward environmentally friendly compounds.

In the context of analytical chemistry, method development for 2-methyl-5-(3-methylpiperidin-1-yl)(4-nitrophenyl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol quantification in complex matrices represents an active research area. Advanced techniques like UHPLC-MS/MS are being adapted for its detection, responding to the need for sensitive analytical methods in pharmacokinetic studies.

The patent landscape surrounding this chemical entity shows increasing activity, particularly in areas of medicinal chemistry and agricultural applications. This reflects broader trends in intellectual property strategy for novel chemical compounds, a subject of considerable interest to research organizations and legal professionals alike.

Future directions for 851810-88-3 research may include exploration of its prodrug potential and investigation of its metabolite profile. These aspects are particularly relevant given current emphasis on drug metabolism and personalized medicine approaches in pharmaceutical development.